Cas no 193482-31-4 (Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester)

Ethyl α-fluoro-α-methyl-β-oxo-benzenepropanoate is a fluorinated β-keto ester derivative characterized by its unique molecular structure incorporating both fluorine and methyl substituents at the α-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals and agrochemicals. The presence of the β-keto ester moiety enables diverse reactivity, including nucleophilic substitutions and condensation reactions, while the fluorine atom enhances metabolic stability and bioavailability in derived compounds. Its ethyl ester group improves solubility in organic solvents, facilitating purification and subsequent transformations. The compound's structural features make it valuable for developing bioactive molecules with optimized pharmacokinetic properties.

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester structure

193482-31-4 structure

Product Name:Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester

CAS No:193482-31-4

MF:C₁₂H₁₃FO₃

MW:224.228227376938

MDL:MFCD03844751

CID:116380

PubChem ID:10704344

Update Time:2025-07-02

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester
- 2-Fluoro-2-Methyl-3-oxo-3-phenylpropionic acid ethyl ester
- 2-FLUORO-2-METHYL-3-OXO-3-PHENYL-PROPIONIC ACIDETHYL ESTER
- Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate
- ethyl2-fluoro-2-methyl-3-oxo-3-phenylpropanoate
- DTXSID70443763
- 2-Fluoro-2-methyl-3-oxo-3-phenyl-propionic acid ethyl ester
- 2-fluoro-2-methyl-3-oxo-3-phenylpropanoic acid ethyl ester
- 193482-31-4
- MFCD03844751
- F51470
- MDL： MFCD03844751
- Inchi： 1S/C12H13FO3/c1-3-16-11(15)12(2,13)10(14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
- InChI Key： OFSFPYILRKIMON-UHFFFAOYSA-N
- SMILES： FC(C(=O)OCC)(C)C(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 224.08489
Monoisotopic Mass: 224.08487243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 289.2±20.0 °C at 760 mmHg
Flash Point: 124.7±16.7 °C
PSA: 43.37
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	032785-250mg	2-Fluoro-2-methyl-3-oxo-3-phenyl-propionic acidethyl ester	193482-31-4		250mg	￡160.00	2022-03-01
Fluorochem	032785-1g	2-Fluoro-2-methyl-3-oxo-3-phenyl-propionic acidethyl ester	193482-31-4		1g	￡465.00	2022-03-01
Fluorochem	032785-2g	2-Fluoro-2-methyl-3-oxo-3-phenyl-propionic acidethyl ester	193482-31-4		2g	￡731.00	2022-03-01
abcr	AB143989-1 g	2-Fluoro-2-methyl-3-oxo-3-phenylpropionic acid ethyl ester; .	193482-31-4		1 g	€280.00	2023-07-20
abcr	AB143989-5 g	2-Fluoro-2-methyl-3-oxo-3-phenylpropionic acid ethyl ester; .	193482-31-4		5 g	€760.00	2023-07-20
abcr	AB143989-1g	2-Fluoro-2-methyl-3-oxo-3-phenylpropionic acid ethyl ester; .	193482-31-4		1g	€265.00	2025-04-20
abcr	AB143989-5g	2-Fluoro-2-methyl-3-oxo-3-phenylpropionic acid ethyl ester; .	193482-31-4		5g	€695.00	2025-04-20
Ambeed	A747048-1g	Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate	193482-31-4	97%	1g	$581.0	2024-04-22
Crysdot LLC	CD12100636-1g	Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate	193482-31-4	97%	1g	$311	2024-07-24
Crysdot LLC	CD12100636-5g	Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate	193482-31-4	97%	5g	$933	2024-07-24